Cas no 304692-04-4 (1,3-dimethyl 5-{2-(3E)-2-methyl-3H-indol-3-ylidenehydrazin-1-yl}benzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 5-{2-(3E)-2-methyl-3H-indol-3-ylidenehydrazin-1-yl}benzene-1,3-dicarboxylate
• CAS No: 304692-04-4
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 6270404
• PubChem ID: 4575030
• Update Time: 2025-06-30

1,3-dimethyl 5-{2-(3E)-2-methyl-3H-indol-3-ylidenehydrazin-1-yl}benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl 5-{2-(3E)-2-methyl-3H-indol-3-ylidenehydrazin-1-yl}benzene-1,3-dicarboxylate
• dimethyl 5-[(2-methyl-1H-indol-3-yl)diazenyl]benzene-1,3-dicarboxylate
• AKOS034444987
• F0307-0863
• (E)-dimethyl 5-(2-(2-methyl-3H-indol-3-ylidene)hydrazinyl)isophthalate
• AKOS001012304
• MLS000418546
• AKOS002169744
• 1,3-dimethyl 5-{2-[(3E)-2-methyl-3H-indol-3-ylidene]hydrazin-1-yl}benzene-1,3-dicarboxylate
• 304692-04-4
• CHEMBL1462309
• SMR000264986
• HMS2743C10
• Z55362892

• Inchi： 1S/C19H17N3O4/c1-11-17(15-6-4-5-7-16(15)20-11)22-21-14-9-12(18(23)25-2)8-13(10-14)19(24)26-3/h4-10,20H,1-3H3/b22-21+
• InChI Key： IFOLSFOOWQDBTN-QURGRASLSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)C=C(C=1)/N=N/C1=C(C)NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.1Ų

Additional information on 1,3-dimethyl 5-{2-(3E)-2-methyl-3H-indol-3-ylidenehydrazin-1-yl}benzene-1,3-dicarboxylate

Research Briefing on 1,3-dimethyl 5-{2-(3E)-2-methyl-3H-indol-3-ylidenehydrazin-1-yl}benzene-1,3-dicarboxylate (CAS: 304692-04-4)

The compound 1,3-dimethyl 5-{2-(3E)-2-methyl-3H-indol-3-ylidenehydrazin-1-yl}benzene-1,3-dicarboxylate (CAS: 304692-04-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The indole-hydrazone scaffold of 304692-04-4 enables it to interact with key biological targets, such as protein kinases and transcription factors, making it a promising candidate for drug development. Advanced computational modeling and in vitro assays have demonstrated its high binding affinity and selectivity, which are critical for minimizing off-target effects.

One of the most notable advancements in the research of 304692-04-4 is its application in targeting aberrant signaling pathways in cancer cells. Preclinical studies have shown that this compound effectively suppresses tumor growth by modulating the activity of oncogenic proteins. Additionally, its pharmacokinetic properties, including metabolic stability and bioavailability, have been optimized through structural modifications, enhancing its potential as a clinical candidate.

Further investigations into the safety and efficacy of 304692-04-4 are underway, with several research groups exploring its therapeutic potential in neurodegenerative diseases and autoimmune disorders. The compound's ability to cross the blood-brain barrier and its anti-inflammatory properties position it as a versatile agent for treating complex diseases. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside.

In conclusion, 1,3-dimethyl 5-{2-(3E)-2-methyl-3H-indol-3-ylidenehydrazin-1-yl}benzene-1,3-dicarboxylate represents a promising chemical entity with broad therapeutic applications. Continued research and development efforts are essential to fully elucidate its mechanisms and translate its potential into clinically viable treatments. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.